Cas no 98045-03-5 (Boc-Asp-OMe)

Boc-Asp-OMe (tert-Butyloxycarbonyl-L-aspartic acid α-methyl ester) is a protected derivative of aspartic acid, widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions and selective deprotection under acidic conditions, while the methyl ester (OMe) enhances solubility and handling. This compound is particularly valuable in solid-phase and solution-phase peptide synthesis, enabling controlled elongation of peptide chains with minimal side reactions. Its high purity and consistent performance make it a reliable choice for researchers in medicinal chemistry and biochemistry. Boc-Asp-OMe is also useful in the synthesis of complex biomolecules and pharmaceutical intermediates.

Boc-Asp-OMe structure

Product Name:Boc-Asp-OMe

CAS No:98045-03-5

MF:C₁₀H₁₇NO₆

MW:247.24508357048

MDL:MFCD03094777

CID:1002358

PubChem ID:11021202

Update Time:2025-06-07

Boc-Asp-OMe Chemical and Physical Properties

Names and Identifiers

- N-boc Asp(OH)Ome
- Boc-Asp-OMe
- 1-Methyl N-(tert-Butoxycarbonyl)-L-aspartate
- N-tert-Butoxycarbonyl-L-aspartic acid 1-methyl ester
- α-methyl N-(tert-butoxycarbonyl)aspartate
- BOC-ASP.OME
- N-tert-Butoxycarbonyla spartic acid a-methylester
- N-Boc-L-aspartic Acid 1-Methyl Ester
- N-(tert-Butoxycarbonyl)-L-aspartic Acid 1-Methyl Ester
- 1-Methyl N-Boc-L-aspartate
- N-[(1,1-Dimethylethoxy)carbonyl]-L-aspartic acid alpha-methyl ester
- (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid
- N-tert-Butoxycarbonylaspartic acid a-methyl ester
- IWFIVTBTZUCTQH-LURJTMIESA-N
- Boc-L-aspartic acid 1-methyl ester
- 6283AH
- N-BOC-L-Aspartic acid, 1-methyl ester
- ST2408274
- W8360
- M2970
- M06171
- (S)-4-(Methoxy)-3-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
- N-tert-Butoxycarbonylaspartic acid α-methyl ester
- 98045-03-5
- (S)-3-[(t-butoxycarbonyl)amino]-4-methoxy-4-oxobutanoic acid
- (S)-3-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid
- MFCD03094777
- SCHEMBL1277727
- (3S)-3-[(tert-Butoxycarbonyl)amino]-4-methoxy-4-oxobutanoic acid, AldrichCPR
- DS-9771
- (3S)-4-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
- CS-W019527
- (S)-2-t-Butoxycarbonylamino-succinic acid 1-methyl ester
- EN300-256054
- HY-W018741
- AKOS025289417
- N-Boc-DL-aspartic acid 1-methyl ester
- DB-309129
- (3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHOXY-4-OXOBUTANOIC ACID
- N-tert-Butoxycarbonylaspartic acid a-methyl ester; Boc-Asp-Ome
- MDL： MFCD03094777
- Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(15)11-6(5-7(12)13)8(14)16-4/h6H,5H2,1-4H3,(H,11,15)(H,12,13)/t6-/m0/s1
- InChI Key： IWFIVTBTZUCTQH-LURJTMIESA-N
- SMILES： O(C(N[C@H](C(=O)OC)CC(=O)O)=O)C(C)(C)C

Computed Properties

Exact Mass: 247.10600
Monoisotopic Mass: 247.10558726g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 102
XLogP3: 0.4

Experimental Properties

Color/Form: White powder
Density: 1.209
Melting Point: 87.0 to 91.0 deg-C
PSA: 101.93000
LogP: 0.91830

Boc-Asp-OMe Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M2970-5g	1-Methyl N-(tert-Butoxycarbonyl)-L-aspartate	98045-03-5	97.0%(LC&T)	5g	￥390.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN295-25g	1-Methyl N-(tert-Butoxycarbonyl)-L-aspartate	98045-03-5	97%	25g	596CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN295-1g	1-Methyl N-(tert-Butoxycarbonyl)-L-aspartate	98045-03-5	97%	1g	51CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN295-5g	Boc-Asp-OMe	98045-03-5	97%	5g	133.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN295-100g	Boc-Asp-OMe	98045-03-5	97%	100g	1936.0CNY	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B844046-1g	Boc-Asp-OMe	98045-03-5	97%	1g	32.40	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SN295-20g	Boc-Asp-OMe	98045-03-5	97%	20g	457.0CNY	2021-08-04
TRC	B657183-10mg	Boc-Asp-OMe	98045-03-5		10mg	$ 50.00	2022-06-01
TRC	B657183-50mg	Boc-Asp-OMe	98045-03-5		50mg	$ 65.00	2022-06-01
TRC	B657183-100mg	Boc-Asp-OMe	98045-03-5		100mg	$ 80.00	2022-06-01

Boc-Asp-OMe Production Method

Production Method 1

24424-99-5

2177-63-1

98045-03-5

Reaction Conditions

1.1R:NaHCO3, S:H2O, S:Dioxane, 0°C; 12 h, rt
2.1R:K2CO3, S:DMF, 24 h, rt
3.1R:H2, C:Pd, S:EtOH, 24 h, rt

Reference

: Decarboxylative side-chain functionalization of aspartic/glutamic acids using two-molecule photoredox catalysts

By Shinkawa, Yudai et al, Journal of Organic Chemistry, 2022, 87(17), 11816-11825

Production Method 2

7536-58-5

98045-03-5

Reaction Conditions

1.1R:K2CO3, S:Me2CO, 10 min, rt
1.21 h, rt
2.1R:H2, C:Pd, S:MeOH, 6 h, rt

Reference

: Synthesis of triazole cages containing C3-symmetric α-cyclic tripeptide scaffold

By Chakraborty, Subrata and Tai, Dar-Fu, Tetrahedron Letters, 2014, 55(14), 2274-2276

Production Method 3

107020-12-2

98045-03-5

Reaction Conditions

1.1R:RuO2, R:NaIO4, S:H2O, S:t-BuOH, 12 d, rt
1.2S:H2O, S:AcOEt, rt

Reference

: Ruthenium tetroxide oxidation of cyclic N-acylamines by a single layer method: formation of ω-amino acids

By Kaname, Mamoru et al, Tetrahedron Letters, 2008, 49(17), 2786-2788

Production Method 4

170943-10-9

98045-03-5

Reaction Conditions

1.1R:CF3CONMeSiMe3, C:Pd(PPh3)4, S:CH2Cl2

Reference

: New allyl group acceptors for palladium catalyzed removal of allylic protections and transacylation of allyl carbamates

By Dessolin, Michele et al, Tetrahedron Letters, 1995, 36(32), 5741-4

Production Method 5

7536-58-5

98045-03-5

Reaction Conditions

1.1R:KHCO3, S:DMF
2.1R:H2, C:Pd, S:THF

Reference

: Stereoselective synthesis of (2S,4R)-2-amino-4-hydroxyadipic acid, the characteristic amino acid of theonellamide F

By Tohdo, Keisuke et al, Synlett, 1994, (2), 105-6

Production Method 6

13726-67-5

98045-03-5

Reaction Conditions

1.1C:9001-73-4, S:CH2Cl2

Reference

: Optimization of the papain-catalyzed esterification of amino acids by alcohols and diols

By Cantacuzene, D. and Guerreiro, C., Tetrahedron, 1989, 45(3), 741-8

Production Method 7

24424-99-5

56-84-8

98045-03-5

Reaction Conditions

1.1R:Me3SiCl, S:MeOH, 0°C; 2 d, rt
1.2R:Et3N, 21 h, rt
2.1R:KOH, S:MeOH, 3 d, rt
2.2R:HCl, S:H2O, rt, acidify

Reference

: Synthesis and biological evaluation of a library of AGE-related amino acid triazole crosslinkers

By Icik, Esra et al, European Journal of Organic Chemistry, 2020, 2020(33), 5368-5379

Production Method 8

18107-18-1

7536-58-5

98045-03-5

Reaction Conditions

1.1S:MeOH, S:Et2O, S:PhMe, 0°C; 20 min, 0°C
2.1R:H2, C:Pd, S:THF, 5 h, rt

Reference

: Combined Lewis acid and Bronsted acid-mediated reactivity of glycosyl trichloroacetimidate donors

By Gould, Nathan D. et al, Carbohydrate Research, 2013, 382, 36-42

Production Method 9

1320349-44-7

98045-03-5

Reaction Conditions

1.1R:S:MeCN, 2 h, 28°C

Reference

: Applications of propargyl esters of amino acids in solution-phase peptide synthesis

By Ramapanicker, Ramesh et al, International Journal of Peptides, 2011, 854952, 10 pp.

Production Method 10

51987-73-6

98045-03-5

Reaction Conditions

1.1R:NaIO4, C:RuCl3, S:H2O, S:MeCN, S:AcOEt, 24 h, rt
1.2R:NaHCO3, S:H2O, rt
1.3R:H2SO4, S:H2O, rt, pH 3

Reference

: Synthesis of non-natural amino acids based on the ruthenium-catalyzed oxidation of a phenyl group to carboxylic acid

By Moutevelis-Minakakis, Panagiota et al, Synthesis, 2005, (6), 933-938

Production Method 11

18107-18-1

41088-86-2

98045-03-5

Reaction Conditions

1.1S:MeOH, S:CH2Cl2, S:Me(CH2)4Me, 1 h, rt
2.1R:Martin's reagent, S:CH2Cl2, 2 h, rt
3.1R:Me2C=CHMe, R:NaH2PO4, R:NaOClO, S:H2O, S:t-BuOH, S:THF, 1 h, rt
3.2R:HCl, S:H2O, pH 1

Reference

: Zinc porphyrin tweezer in host-guest complexation: determination of absolute configurations of diamines, amino acids, and amino alcohols by circular dichroism

By Huang, Xuefei et al, Journal of the American Chemical Society, 1998, 120(24), 6185-6186